Cas no 652157-26-1 (Acetic acid, (methyltriphenylphosphoranyl)-, ethyl ester)

• Product name: Acetic acid, (methyltriphenylphosphoranyl)-, ethyl ester
• CAS No: 652157-26-1
• MF: C₂₃H₂₅O₂P
• MW: 364.417167425156
• CID: 402030
• PubChem ID: 71376367

Acetic acid, (methyltriphenylphosphoranyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid, (methyltriphenylphosphoranyl)-, ethyl ester
• ethyl 2-[methyl(triphenyl)-λ⁵-phosphanyl]acetate
• Ethyl 2-[methyl(triphenyl)-lambda5-phosphanyl]acetate
• Ethyl [methyl(triphenyl)-lambda~5~-phosphanyl]acetatato
• 652157-26-1
• DTXSID10799059

• Inchi： InChI=1S/C23H25O2P/c1-3-25-23(24)19-26(2,20-13-7-4-8-14-20,21-15-9-5-10-16-21)22-17-11-6-12-18-22/h4-18H,3,19H2,1-2H3
• InChI Key： MGLRSARQPPBXFR-UHFFFAOYSA-N
• SMILES： CCOC(=O)CP(C)(C1=CC=CC=C1)(C2=CC=CC=C2)C3=CC=CC=C3

Computed Properties

• Exact Mass: 364.15935
• Monoisotopic Mass: 364.15921703g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3Ų
• XLogP3: 4.9

Experimental Properties

• PSA: 26.3